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Compound of Interest

Compound Name: JNJ-42153605

Cat. No.: B608222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of

JNJ-42153605, a positive allosteric modulator of the metabotropic glutamate receptor 2

(mGluR2). Adherence to these guidelines is crucial for ensuring the accuracy and

reproducibility of experimental results.

Chemical and Physical Properties
A summary of the key chemical and physical properties of JNJ-42153605 is presented in the

table below. This information is essential for accurate calculations and proper handling of the

compound.
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Property Value Reference

Molecular Formula C22H23F3N4 [1][2]

Molecular Weight 400.4 g/mol [1][2]

Appearance Crystalline solid [1][2]

Purity ≥98% [1][2]

Solubility (DMSO) 16.67 mg/mL (41.63 mM) [3]

Solubility (DMF) ~30 mg/mL [1][2]

Aqueous Solubility

Sparingly soluble. A 1:3

solution of DMF:PBS (pH 7.2)

yields a solubility of

approximately 0.25 mg/ml.

[1][2]

Storage (Solid) -20°C for ≥4 years [1][2]

Storage (Stock Solution)
-80°C for up to 2 years; -20°C

for up to 1 year
[3]

Experimental Protocols
Safety Precautions
Warning: This product is for research use only and not for human or veterinary diagnostic or

therapeutic use.[1] This material should be considered hazardous until further information is

available.[1] Do not ingest, inhale, or allow contact with eyes or skin.[1] Always wear

appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and

gloves, when handling JNJ-42153605. Handle the compound in a well-ventilated area or a

chemical fume hood.

Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of JNJ-42153605 in dimethyl

sulfoxide (DMSO).

Materials:
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JNJ-42153605 (crystalline solid)

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile filter tips

Procedure:

Equilibrate JNJ-42153605 to Room Temperature: Before opening, allow the vial of JNJ-
42153605 to equilibrate to room temperature for at least 30 minutes to prevent condensation

of moisture.

Calculate the Required Mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g) For 1 mL (0.001 L) of a 10 mM (0.01 M) solution: Mass (mg) = 0.01 mol/L * 0.001 L *

400.4 g/mol * 1000 mg/g = 4.004 mg

Weigh JNJ-42153605: Carefully weigh out the calculated mass of JNJ-42153605 using a

calibrated analytical balance and place it into a sterile microcentrifuge tube.

Add DMSO: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

containing the JNJ-42153605. For 4.004 mg, this would be 1 mL.

Dissolve the Compound: Vortex the solution until the JNJ-42153605 is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) and sonication can be used to aid dissolution if

necessary. Visually inspect the solution to ensure there are no undissolved particulates.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

up to one year or at -80°C for up to two years.[3]
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Experimental Workflow for Stock Solution Preparation
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Workflow for JNJ-42153605 Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a stock solution of JNJ-42153605.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b608222?utm_src=pdf-body-img
https://www.benchchem.com/product/b608222?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


JNJ-42153605 in the mGluR2 Signaling Pathway

Simplified mGluR2 Signaling Pathway Modulation by JNJ-42153605
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Caption: A diagram showing JNJ-42153605 as a positive allosteric modulator (PAM) of the

mGluR2 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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